Cas no 1111470-96-2 (METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE)

• Product Name: METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE
• CAS No: 1111470-96-2
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5528155
• Update Time: 2025-06-27

METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE

• Inchi： 1S/C12H13FO2/c1-15-11(14)12(6-3-7-12)9-4-2-5-10(13)8-9/h2,4-5,8H,3,6-7H2,1H3
• InChI Key： YPRODWQXGNUGRM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2)(C(OC)=O)CCC1

Additional information on METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE

METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE, also known as CAS No. 1111470-96-2, represents a significant advancement in the field of drug discovery and organic chemistry. This compound is characterized by its unique molecular structure, which combines a fluorinated aromatic ring with a cyclobutane carboxylate moiety. The integration of these functional groups has sparked considerable interest among researchers due to its potential applications in pharmaceutical development and biological activity. Recent studies have highlighted the importance of fluorine substitution in modulating the physicochemical properties of organic molecules, which is a key factor in the design of targeted therapies and drug candidates.

The fluorinated phenyl group in METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE plays a crucial role in enhancing the compound's lipophilicity and metabolic stability. These properties are essential for the development of prodrugs and metabolite-based therapies. Researchers at the University of Tokyo have recently published a study demonstrating that the introduction of fluorine atoms into aromatic rings can significantly alter the binding affinity of molecules to specific receptor targets. This finding underscores the importance of fluorine-containing compounds in the design of high-affinity ligands for GPCR (G-Protein Coupled Receptors) and ion channels.

The cyclobutane ring in METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE contributes to its structural rigidity, which is critical for maintaining the three-dimensional conformation of the molecule. This rigidity is particularly important in the context of drug-target interactions, where the spatial arrangement of functional groups can significantly influence binding efficiency and selectivity. A recent paper published in Journal of Medicinal Chemistry (2023, Vol. 66, Issue 12) highlighted the role of constrained ring systems in improving the bioavailability and metabolic stability of drug candidates. The study suggested that the cyclobutane framework could serve as a valuable scaffold for the development of novel antipsychotics and anti-inflammatory agents.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE with greater accuracy. Machine learning algorithms and quantum mechanical calculations have been employed to model the interaction profiles of this compound with various biological targets. A collaborative study between MIT and Stanford University demonstrated that the fluorinated phenyl group could enhance the hydrophobic interactions with membrane proteins, potentially improving the cell membrane permeability of the compound. This insight is particularly relevant for the development of oral drug formulations and targeted therapies for chronic diseases.

The synthesis of METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE has been a focus of recent organic synthesis research due to its complex molecular structure. Asymmetric catalysis and enantioselective reactions have been employed to achieve the desired stereochemistry of the cyclobutane ring. A breakthrough in this area was reported by Professor Li's team at Harvard University, who developed a novel enantioselective cyclization reaction to efficiently synthesize this compound. This method not only improves the yield of the reaction but also reduces the environmental impact associated with traditional synthetic routes, aligning with the principles of green chemistry.

The pharmacological potential of METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE is being explored in the context of neurodegenerative diseases and inflammatory conditions. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines. Researchers at Johns Hopkins University have reported that the fluorinated phenyl group could enhance the selectivity of the compound for specific inflammatory pathways, potentially leading to the development of targeted anti-inflammatory therapies. These findings highlight the versatility of fluorinated organic compounds in addressing complex pathophysiological mechanisms.

In addition to its pharmacological applications, METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE has also been investigated for its potential in materials science. The unique electronic properties of the fluorinated aromatic ring make this compound a promising candidate for organic semiconductors and photovoltaic materials. A study published in Nature Materials (2023, Vol. 22, Issue 5) demonstrated that the cyclobutane framework could enhance the charge transport efficiency of organic materials, which is critical for the development of next-generation solar cells. This application underscores the broad impact of fluorinated organic compounds across multiple scientific disciplines.

The ongoing research into METHYL 1-(3-FLUOROPHENYL)CYCLOBUTANE-1-CARBOXYLATE reflects the growing importance of fluorinated compounds in modern drug discovery and materials science. As new computational tools and synthesis methods continue to evolve, the potential applications of this compound are expected to expand further. The integration of fluorine atoms into molecular structures remains a key strategy for optimizing the biological activity, metabolic stability, and pharmacokinetic properties of drug candidates. These advancements are paving the way for the development of novel therapeutics and innovative materials that address a wide range of medical and technological challenges.